Cas no 2138206-59-2 (2-Propanone, 1-amino-3-(3-methylcyclobutyl)-)

• Product Name: 2-Propanone, 1-amino-3-(3-methylcyclobutyl)-
• CAS No: 2138206-59-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5295019
• Update Time: 2025-10-24

2-Propanone, 1-amino-3-(3-methylcyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-amino-3-(3-methylcyclobutyl)-

• Inchi： 1S/C8H15NO/c1-6-2-7(3-6)4-8(10)5-9/h6-7H,2-5,9H2,1H3
• InChI Key： HMWWVDANKWIGJP-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CC1CC(C)C1

Additional information on 2-Propanone, 1-amino-3-(3-methylcyclobutyl)-

Research Brief on 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- (CAS: 2138206-59-2): Recent Advances and Applications

The compound 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- (CAS: 2138206-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways, making it a promising candidate for further investigation.

Recent literature indicates that 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- has been utilized in the synthesis of compounds with potential anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for developing inhibitors of protein kinases involved in inflammatory signaling pathways. The compound's unique methylcyclobutyl moiety contributes to its enhanced binding affinity and selectivity, which are critical for minimizing off-target effects in therapeutic applications. Computational modeling and in vitro assays have further validated its potential, showing promising activity against specific cancer cell lines.

In addition to its therapeutic potential, advancements in the synthetic methodology for 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- have been reported. A recent paper in Organic Letters (2024) described an optimized, high-yield synthesis route using catalytic asymmetric hydrogenation, which significantly improves the scalability and purity of the compound. This methodological breakthrough is expected to facilitate further preclinical studies and accelerate its adoption in drug discovery pipelines. Researchers have also explored its derivatization to enhance pharmacokinetic properties, such as solubility and metabolic stability, which are crucial for its development into a viable drug candidate.

The safety and toxicological profile of 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- has also been a focus of recent investigations. Preliminary toxicology studies, as reported in Toxicology Reports (2023), indicate a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further long-term studies are warranted to fully assess its potential toxicity and pharmacokinetics in humans. These findings underscore the compound's potential as a lead molecule in the development of next-generation therapeutics for complex diseases.

In conclusion, 2-Propanone, 1-amino-3-(3-methylcyclobutyl)- (CAS: 2138206-59-2) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, coupled with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for further research. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic efficacy, and advancing it through preclinical and clinical development stages. The ongoing research in this area holds significant promise for addressing unmet medical needs in oncology and inflammatory diseases.